Cas no 1030852-36-8 ((4S)-4-amino-5,5,5-trifluoro-4-phenylpentan-2-one)

• Product Name: (4S)-4-amino-5,5,5-trifluoro-4-phenylpentan-2-one
• CAS No: 1030852-36-8
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• MDL: MFCD11099952
• CID: 5176106
• Update Time: 2025-10-29

(4S)-4-amino-5,5,5-trifluoro-4-phenylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4-amino-5,5,5-trifluoro-4-phenyl-, (4S)-
• (4S)-4-amino-5,5,5-trifluoro-4-phenylpentan-2-one

• MDL： MFCD11099952
• Inchi： 1S/C11H12F3NO/c1-8(16)7-10(15,11(12,13)14)9-5-3-2-4-6-9/h2-6H,7,15H2,1H3/t10-/m0/s1
• InChI Key： DRMRVGAOPWTKPZ-JTQLQIEISA-N
• SMILES： CC(=O)C[C@](N)(C1=CC=CC=C1)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4S)-4-amino-5,5,5-trifluoro-4-phenylpentan-2-one

Professional Introduction to (4S)-4-amino-5,5,5-trifluoro-4-phenylpentan-2-one (CAS No. 1030852-36-8)

(4S)-4-amino-5,5,5-trifluoro-4-phenylpentan-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1030852-36-8, is a chiral α-amino ketone featuring a trifluoromethyl group and a phenyl substituent. Its unique structural features make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The significance of this compound lies in its ability to serve as a building block for more complex structures. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of derived molecules, which is a critical factor in drug design. Additionally, the chiral center at the 4-position allows for the creation of enantiomerically pure compounds, which are often required for optimal pharmacological activity.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their improved pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules can lead to increased binding affinity, reduced metabolic clearance, and enhanced resistance to enzymatic degradation. (4S)-4-amino-5,5,5-trifluoro-4-phenylpentan-2-one exemplifies this trend by incorporating multiple fluorine atoms while maintaining structural complexity.

One of the most compelling applications of this compound is in the synthesis of protease inhibitors. Proteases play a crucial role in various biological pathways, and their inhibition is often targeted in the treatment of diseases such as cancer, HIV, and inflammation-related disorders. The trifluoromethyl group and the phenyl substituent in (4S)-4-amino-5,5,5-trifluoro-4-phenylpentan-2-one contribute to its potential as a scaffold for designing potent protease inhibitors. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against key proteases involved in disease progression.

The stereochemistry of (4S)-4-amino-5,5,5-trifluoro-4-phenylpentan-2-one is another critical aspect that has been extensively studied. The (S) configuration at the chiral center imparts specific interactions with biological targets, influencing both binding affinity and selectivity. Advances in asymmetric synthesis have enabled more efficient and scalable production methods for enantiomerically pure compounds like this one. These advancements are not only cost-effective but also environmentally sustainable, aligning with modern pharmaceutical industry standards.

Furthermore, the versatility of (4S)-4-amino-5,5,5-trifluoro-4-phenylpentan-2-one extends to its utility as a precursor for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor oral bioavailability and susceptibility to enzymatic degradation. The structural features of this compound allow for modifications that enhance stability and bioavailability without compromising efficacy.

The role of computational chemistry in optimizing derivatives of (4S)-4-amino-5,5,5-trifluoro-4-phenylpentan-2-one cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting binding affinities and optimizing drug-like properties. By leveraging these computational methods, researchers can rapidly screen large libraries of potential derivatives and identify those with optimal pharmacological profiles before moving to experimental validation.

In conclusion, (4S)-4-amino-5,5,5-trifluoro-4-phenylpentan-2-one (CAS No. 1030852-36-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with enhanced metabolic stability and lipophilicity. The growing body of research on fluorinated compounds underscores its importance in modern drug discovery efforts. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the potential applications of this compound are expected to expand further.